Cas no 1189651-22-6 (2-(Diethylamino)methyl-13Cindole)

2-(Diethylamino)methyl-13Cindole is a stable isotope-labeled indole derivative, where the methylene carbon is enriched with 13C. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and labeled tracers for metabolic studies. The 13C labeling enables precise tracking in NMR spectroscopy and mass spectrometry, enhancing analytical accuracy in mechanistic and pharmacokinetic investigations. Its diethylamino moiety provides a reactive site for further functionalization, facilitating the synthesis of complex heterocyclic structures. The high isotopic purity and well-defined chemical properties make it suitable for applications in drug discovery, isotope dilution assays, and radiolabeling studies, ensuring reliable and reproducible experimental results.

2-(Diethylamino)methyl-13Cindole structure

1189651-22-6 structure

Product Name:2-(Diethylamino)methyl-13Cindole

CAS No:1189651-22-6

MF:C₁₃H₁₈N₂

MW:203.288077831268

CID:1063257

Update Time:2025-07-02

2-(Diethylamino)methyl-13Cindole Chemical and Physical Properties

Names and Identifiers

- 2-[(Diethylamino)methyl-13C]indole
- rac 4-Amino Deprenyl
- 2-(Diethylamino)methyl-13Cindole
- Inchi： 1S/C13H18N2/c1-3-15(4-2)10-12-9-11-7-5-6-8-13(11)14-12/h5-9,14H,3-4,10H2,1-2H3/i10+1
- InChI Key： AUFKZFKQVUVQDW-DETAZLGJSA-N
- SMILES： N(CC)(CC)[13CH2]C1=CC2C=CC=CC=2N1

Computed Properties

Exact Mass: 203.15
Monoisotopic Mass: 203.15
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 19

2-(Diethylamino)methyl-13Cindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D460992-2.5mg	2-[(Diethylamino)methyl-13C]indole	1189651-22-6		2.5mg	$150.00	2023-05-18
TRC	D460992-25mg	2-[(Diethylamino)methyl-13C]indole	1189651-22-6		25mg	$1171.00	2023-05-18